Cas no 23521-53-1 (Imperialone)

• Product Name: Imperialone
• CAS No: 23521-53-1
• MF: C₂₇H₄₁NO₃
• MW: 427.619348287582
• CID: 257381
• PubChem ID: 90474160
• Update Time: 2024-02-28

Imperialone Chemical and Physical Properties

Names and Identifiers

• Cevane-3,6-dione,20-hydroxy-, (5a)-
• 3-Ketoverticinone
• 5a-Cevane-3,6-dione, 20-hydroxy-(8CI)
• Benzo[7,8]fluoreno[2,1-b]quinolizine, cevane-3,6-dionederiv.
• Dehydroverticinone
• Peiminone (6CI)
• Verticinedione
• Imperialone
• 61989-75-1
• 23521-53-1
• (1R,2S,6S,9S,10R,11R,14S,15S,18S,23R,24S)-10-hydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-17,20-dione
• Cevane-3,6-dione, 20-hydroxy-, (5alpha)-

• Inchi： 1S/C27H41NO3/c1-15-4-7-25-27(3,31)21-6-5-17-18(20(21)14-28(25)13-15)11-22-19(17)12-24(30)23-10-16(29)8-9-26(22,23)2/h15,17-23,25,31H,4-14H2,1-3H3/t15-,17+,18+,19-,20-,21+,22-,23+,25-,26+,27+/m0/s1
• InChI Key： HIDAYMRWVVNXAO-GIYMPXGUSA-N
• SMILES： O[C@@]1(C)[C@@H]2CC[C@H](C)CN2C[C@@H]2[C@H]1CC[C@H]1[C@@H]3CC([C@H]4CC(CC[C@]4(C)[C@H]3C[C@H]12)=O)=O

Computed Properties

• Exact Mass: 427.30864417g/mol
• Monoisotopic Mass: 427.30864417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids